Cas no 2232916-50-4 (1-Imino-1-oxothiane-4-carbonitrile)

• Product Name: 1-Imino-1-oxothiane-4-carbonitrile
• CAS No: 2232916-50-4
• MF: C₆H₁₀N₂OS
• MW: 158.221399784088
• CID: 6196400
• PubChem ID: 135206141
• Update Time: 2025-06-15

1-Imino-1-oxothiane-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• SCHEMBL20360757
• Z3555685489
• N=S1(CCC(CC1)C#N)=O
• 1-Iminohexahydro-1l6-thiopyran-4-carbonitrile 1-oxide
• EN300-6748558
• 1-imino-1-oxothiane-4-carbonitrile
• 1-imino-1-oxo-1lambda6-thiane-4-carbonitrile
• 2232916-50-4
• 1-Imino-1-oxothiane-4-carbonitrile

• Inchi： 1S/C6H10N2OS/c7-5-6-1-3-10(8,9)4-2-6/h6,8H,1-4H2
• InChI Key： PJMBQXIGZRUQGB-UHFFFAOYSA-N
• SMILES： S1(CCC(C#N)CC1)(=N)=O

Computed Properties

• Exact Mass: 158.05138412g/mol
• Monoisotopic Mass: 158.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 73.1Ų

Additional information on 1-Imino-1-oxothiane-4-carbonitrile

Professional Introduction to 1-Imino-1-oxothiane-4-carbonitrile (CAS No. 2232916-50-4)

1-Imino-1-oxothiane-4-carbonitrile, with the chemical formula C₅H₄N₂OS, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the thiazole derivatives family, which is well-known for its diverse biological activities and potential applications in drug development. The presence of both imine and nitrile functional groups in its structure imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's molecular structure consists of a thiophene ring substituted with an imine group at the 1-position and a nitrile group at the 4-position, further functionalized by an oxo group at the 1-position. This arrangement creates a highly reactive system that can participate in various chemical transformations, including nucleophilic addition, cyclization reactions, and metal-catalyzed cross-coupling processes. These properties make 1-Imino-1-oxothiane-4-carbonitrile a versatile building block for constructing more intricate pharmacophores.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in 1-Imino-1-oxothiane-4-carbonitrile suggests that it may possess similar bioactivities or serve as a precursor for developing new therapeutic agents. Preliminary studies have shown that derivatives of this compound can interact with biological targets such as enzymes and receptors, potentially leading to the discovery of novel drugs.

The synthesis of 1-Imino-1-oxothiane-4-carbonitrile involves multi-step organic transformations that require careful control of reaction conditions. One common synthetic route involves the condensation of thioanisole with cyanoacetamide under acidic conditions, followed by dehydration and cyclization to form the desired thiazole ring system. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the nitrile group at the 4-position of the thiazole core. These synthetic strategies highlight the compound's importance as a synthetic intermediate in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 1-Imino-1-oxothiane-4-carbonitrile derivatives with greater accuracy. Molecular docking studies have identified potential binding interactions between this compound and target proteins involved in various diseases. For instance, computational models suggest that derivatives of this compound may inhibit kinases and other enzymes implicated in cancer progression. These findings provide a rational basis for designing experimental studies aimed at validating these predictions.

In addition to its pharmaceutical applications, 1-Imino-1-oxothiane-4-carbonitrile has shown promise in materials science. The unique electronic properties of its heterocyclic core make it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored its potential as a building block for developing new materials with enhanced optical and electronic characteristics. These applications underscore the compound's versatility beyond traditional pharmaceutical uses.

The chemical reactivity of 1-Imino-1-oxothiane-4-carbonitrile also makes it an attractive candidate for catalytic applications. The imine and nitrile groups can participate in various catalytic cycles, including hydrogenation, oxidation, and coupling reactions. Transition metal catalysts such as palladium, platinum, and ruthenium have been employed to facilitate these transformations, leading to the synthesis of complex organic molecules. The ability to functionalize this compound under mild conditions without compromising yield or selectivity highlights its utility in industrial processes.

The safety profile of 1-Imino-1-oxothiane-4-carbonitrile is another critical consideration in its application. While no comprehensive toxicological data are available at this time, preliminary studies suggest that it behaves as a stable organic molecule under standard laboratory conditions. However, further research is needed to assess its potential effects on human health and the environment. Proper handling procedures should be followed when working with this compound to minimize any risks associated with its use.

The future prospects for 1-Imino-1-oxothiane-4-carbonitrile are promising, given its unique structural features and potential applications across multiple disciplines. Continued research efforts are expected to uncover new synthetic methods, biological activities, and industrial uses for this compound. Collaborative efforts between academic researchers and industry scientists will be essential in translating these findings into practical applications that benefit society.